![molecular formula C21H16ClN3OS B3745966 6-chloro-3-[(4,6-dimethylpyrimidin-2-yl)thio]-4-phenylquinolin-2(1H)-one](/img/structure/B3745966.png)
6-chloro-3-[(4,6-dimethylpyrimidin-2-yl)thio]-4-phenylquinolin-2(1H)-one
Overview
Description
6-chloro-3-[(4,6-dimethylpyrimidin-2-yl)thio]-4-phenylquinolin-2(1H)-one, also known as DMPTQ, is a synthetic compound that has been extensively studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 6-chloro-3-[(4,6-dimethylpyrimidin-2-yl)thio]-4-phenylquinolin-2(1H)-one is not fully understood, but it is believed to involve the inhibition of protein synthesis through the disruption of ribosomal function. This compound has been shown to bind to the ribosome and prevent the formation of peptide bonds, leading to the inhibition of protein synthesis.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of inflammation, and the modulation of immune function. This compound has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects in neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of 6-chloro-3-[(4,6-dimethylpyrimidin-2-yl)thio]-4-phenylquinolin-2(1H)-one is its ability to selectively target cancer cells while sparing normal cells, which may reduce the side effects associated with traditional chemotherapy. However, this compound has also been shown to have a narrow therapeutic window, which may limit its clinical utility. Additionally, this compound is a relatively complex molecule that may be difficult to synthesize on a large scale.
Future Directions
For 6-chloro-3-[(4,6-dimethylpyrimidin-2-yl)thio]-4-phenylquinolin-2(1H)-one research include the development of more efficient synthesis methods, the identification of the specific molecular targets of this compound, and the evaluation of its potential as a therapeutic agent in preclinical and clinical studies. Additionally, the potential use of this compound in combination with other therapeutic agents for the treatment of cancer and other diseases should be explored.
Scientific Research Applications
6-chloro-3-[(4,6-dimethylpyrimidin-2-yl)thio]-4-phenylquinolin-2(1H)-one has been studied for its potential applications in a variety of scientific research fields, including cancer research, neurodegenerative diseases, and infectious diseases. This compound has been shown to exhibit cytotoxic activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, this compound has been shown to have potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease, as well as infectious diseases such as tuberculosis and malaria.
properties
IUPAC Name |
6-chloro-3-(4,6-dimethylpyrimidin-2-yl)sulfanyl-4-phenyl-1H-quinolin-2-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClN3OS/c1-12-10-13(2)24-21(23-12)27-19-18(14-6-4-3-5-7-14)16-11-15(22)8-9-17(16)25-20(19)26/h3-11H,1-2H3,(H,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEMXIVZLLJTTAJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SC2=C(C3=C(C=CC(=C3)Cl)NC2=O)C4=CC=CC=C4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClN3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.